Cas no 67130-91-0 (1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene)

• Product Name: 1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene
• CAS No: 67130-91-0
• MF: C₁₂H₁₂S₃
• MW: 252.418679237366
• CID: 501002
• PubChem ID: 288405
• Update Time: 2025-04-19

1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene
• 1,3,4,6,7,9-hexahydro-2,5,8-trithiatrindene
• 4,9,14-trithiatetracyclo[10.3.0.02,6.07,11]pentadeca-1,6,11-triene
• 67130-91-0
• FT-0701644
• 1,3,4,6,7,9-HEXAHYDRO-BENZO[1,2-C:3,4-C:5,6-C]TRITHIOPHENE
• NSC149603
• 1,3,4,6,7,9-Hexahydrobenzo[1,2-c:3,4-c':5,6-c'']trithiophene
• NSC-149603
• DTXSID40302191

• Inchi： 1S/C12H12S3/c1-7-8(2-13-1)10-4-15-6-12(10)11-5-14-3-9(7)11/h1-6H2
• InChI Key： WCFPIYZXBYMKIE-UHFFFAOYSA-N
• SMILES： S1CC2C3CSCC=3C3CSCC=3C=2C1

Computed Properties

• Exact Mass: 252.01000
• Monoisotopic Mass: 252.010112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9
• XLogP3: 2

Experimental Properties

• Density: 1.441
• Boiling Point: 446.1°C at 760 mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.779
• PSA: 75.90000
• LogP: 3.92700